2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride
Overview
Description
2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride (MMPA-HCl) is an organic compound that has been used in scientific research for a variety of purposes. MMPA-HCl is a chiral amine, meaning that it has two different enantiomers, which can be used to study the effects of chirality on biological systems. It is also used as a reference compound for the development of new analytical methods. MMPA-HCl has been studied for its application in biochemistry and physiology, as well as its potential use in laboratory experiments.
Mechanism of Action
The mechanism of action of 2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride is not well understood, but it is thought to involve the formation of a carbocation intermediate, which is then protonated by the hydrochloric acid to form the desired product. This reaction is thought to be reversible, meaning that the product can be converted back into the reactants.
Biochemical and Physiological Effects
2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride has been studied for its potential effects on biochemical and physiological processes. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, it has been found to have an inhibitory effect on the enzyme phosphatidylinositol-4-phosphate 5-kinase, which is involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of 2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. It also has a wide range of applications, making it a versatile compound for use in research. However, it is important to note that 2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride is a chiral compound, meaning that it has two different enantiomers. This can make it difficult to study the effects of chirality on biological systems.
Future Directions
There are several potential future directions for the use of 2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride in scientific research. It could be used to study the effects of chirality on biological systems, as well as to develop new analytical methods. It could also be used to study the effects of drug metabolism, and to synthesize new drugs. Additionally, it could be used to study the effects of enzyme-substrate interactions, and to study the regulation of cell growth and differentiation.
Synthesis Methods
2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride can be synthesized in a variety of ways, including the reaction of 2-methoxy-2-methyl-1-phenylpropan-1-amine with hydrochloric acid. This reaction is typically carried out in an aqueous solution at a temperature of around 60°C. The reaction proceeds via the formation of a carbocation intermediate, which is then protonated by the hydrochloric acid to form the desired product.
Scientific Research Applications
2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride has been used in various scientific research applications, including the study of enzyme-substrate interactions, the development of new analytical methods, and the study of chirality in biological systems. It has also been used for the study of drug metabolism, as well as for the synthesis of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride involves the reaction of 2-methoxy-2-methyl-1-phenylpropan-1-amine with hydrochloric acid.", "Starting Materials": [ "2-methoxy-2-methyl-1-phenylpropan-1-amine", "Hydrochloric acid" ], "Reaction": [ "Add 2-methoxy-2-methyl-1-phenylpropan-1-amine to a round-bottom flask", "Slowly add hydrochloric acid to the flask while stirring", "Heat the mixture to reflux for 2 hours", "Cool the mixture to room temperature", "Filter the precipitated solid", "Wash the solid with cold water", "Dry the solid under vacuum", "Recrystallize the solid from ethanol to obtain 2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride" ] } | |
CAS RN |
2763779-27-5 |
Product Name |
2-methoxy-2-methyl-1-phenylpropan-1-amine hydrochloride |
Molecular Formula |
C11H18ClNO |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
